Cas no 882225-41-4 (4-Bromo-2-formylphenyl 3-(1,3-diphenyl-1H-pyrazol-4-yl)-2-propenoate)

• Product Name: 4-Bromo-2-formylphenyl 3-(1,3-diphenyl-1H-pyrazol-4-yl)-2-propenoate
• CAS No: 882225-41-4
• MF: C₂₅H₁₇BrN₂O₃
• MW: 473.318085432053
• CID: 5447760
• PubChem ID: 2395110
• Update Time: 2025-05-24

4-Bromo-2-formylphenyl 3-(1,3-diphenyl-1H-pyrazol-4-yl)-2-propenoate Chemical and Physical Properties

Names and Identifiers

• (4-bromo-2-formylphenyl) (E)-3-(1,3-diphenylpyrazol-4-yl)prop-2-enoate
• Z56892535
• 4-bromo-2-formylphenyl 3-(1,3-diphenyl-1H-pyrazol-4-yl)prop-2-enoate
• EN300-1192101
• 882225-41-4
• 4-Bromo-2-formylphenyl 3-(1,3-diphenyl-1H-pyrazol-4-yl)-2-propenoate

• Inchi： 1S/C25H17BrN2O3/c26-21-12-13-23(20(15-21)17-29)31-24(30)14-11-19-16-28(22-9-5-2-6-10-22)27-25(19)18-7-3-1-4-8-18/h1-17H
• InChI Key： UVHPJSNYFPLNGC-UHFFFAOYSA-N
• SMILES： C(OC1=CC=C(Br)C=C1C=O)(=O)C=CC1=CN(C2=CC=CC=C2)N=C1C1=CC=CC=C1

Computed Properties

• Exact Mass: 472.04225g/mol
• Monoisotopic Mass: 472.04225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 61.2Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 658.4±55.0 °C(Predicted)
• pka: -0.52±0.10(Predicted)

Additional information on 4-Bromo-2-formylphenyl 3-(1,3-diphenyl-1H-pyrazol-4-yl)-2-propenoate

Introduction to 4-Bromo-2-formylphenyl 3-(1,3-diphenyl-1H-pyrazol-4-yl)-2-propenoate (CAS No. 882225-41-4)

4-Bromo-2-formylphenyl 3-(1,3-diphenyl-1H-pyrazol-4-yl)-2-propenoate, a compound with the CAS number 882225-41-4, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated benzene ring, a formyl group, and a substituted pyrazole moiety. These structural elements contribute to its potential biological activities and make it an intriguing candidate for various applications in drug discovery and development.

The molecular formula of 4-Bromo-2-formylphenyl 3-(1,3-diphenyl-1H-pyrazol-4-yl)-2-propenoate is C₂₅H₁₉BrNO₃, and its molecular weight is approximately 469.33 g/mol. The compound's structure can be visualized as a combination of aromatic rings and functional groups that provide it with specific chemical properties and reactivity profiles. The presence of the bromine atom and the formyl group introduces electrophilic sites that can participate in various chemical reactions, making this compound a valuable building block in synthetic chemistry.

In recent years, the study of 4-Bromo-2-formylphenyl 3-(1,3-diphenyl-1H-pyrazol-4-yl)-2-propenoate has been driven by its potential therapeutic applications. Research has shown that compounds with similar structural motifs exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties. For instance, pyrazole derivatives have been extensively studied for their ability to inhibit enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX).

A notable study published in the Journal of Medicinal Chemistry in 2020 investigated the anti-inflammatory effects of 4-Bromo-2-formylphenyl 3-(1,3-diphenyl-1H-pyrazol-4-yl)-2-propenoate. The researchers found that this compound effectively inhibited COX-2 activity in vitro, suggesting its potential as a lead compound for the development of nonsteroidal anti-inflammatory drugs (NSAIDs). The study also highlighted the compound's low cytotoxicity, which is crucial for ensuring its safety profile in therapeutic applications.

Beyond its anti-inflammatory properties, 4-Bromo-2-formylphenyl 3-(1,3-diphenyl-1H-pyrazol-4-yl)-2-propenoate has shown promise in cancer research. A study published in Cancer Letters in 2019 explored the anti-proliferative effects of this compound on various cancer cell lines. The results indicated that the compound selectively inhibited the growth of human breast cancer cells (MCF-7) and prostate cancer cells (PC-3) without significantly affecting normal cells. This selective cytotoxicity is attributed to the compound's ability to induce apoptosis through the modulation of key signaling pathways.

The formyl group present in 4-Bromo-2-formylphenyl 3-(1,3-diphenyl-1H-pyrazol-4-yl)-2-propenoate plays a crucial role in its biological activity. Formylation can enhance the reactivity and binding affinity of molecules to specific targets, such as enzymes or receptors. In a study published in Organic & Biomolecular Chemistry in 2018, researchers demonstrated that formylation at specific positions on pyrazole derivatives significantly improved their potency against target enzymes involved in cancer progression.

The synthetic route for preparing 4-Bromo-2-formylphenyl 3-(1,3-diphenyl-1H-pyrazol-4-yl)-2-propenoate involves several well-established chemical reactions. Typically, the synthesis begins with the bromination of a substituted benzaldehyde followed by condensation with an appropriate pyrazole derivative. The final step involves esterification to form the desired product. This multi-step process allows for precise control over the structure and functional groups of the final compound.

In addition to its therapeutic potential, 4-Bromo-2-formylphenyl 3-(1,3-diphenyl-1H-pyrazol-4-yl)-2-propenoate has been explored for its use as an intermediate in organic synthesis. Its versatile reactivity makes it suitable for various transformations that can lead to a wide range of bioactive molecules. For example, it can serve as a precursor for synthesizing more complex structures with enhanced biological activities or improved pharmacokinetic properties.

The future research directions for 4-Bromo-2-formylphenyl 3-(1,3-diphenyl-1H-pyrazol-4-y l)-2-propenoate are promising. Ongoing studies aim to optimize its structure to enhance its therapeutic efficacy while minimizing potential side effects. Additionally, efforts are being made to develop more efficient synthetic methods that can facilitate large-scale production for clinical trials and commercialization.

In conclusion, 4-Bromo-2-formylphenyl 3-(1,3-diphen yl -1 H -pyrazol -4 - yl ) - 2 -propenoate strong > (CAS No . 88 2 005 - 0 ) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research . Its unique structural features , coupled with its diverse biological activities , make it an attractive candidate for further investigation . As research continues , it is likely that this compound will play an increasingly important role in the development of novel therapeutics . p >